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Compound of Interest

Compound Name: 8-Azakinetin riboside

Cat. No.: B12369951 Get Quote

Disclaimer: A thorough review of the scientific literature indicates that "8-azakinetin riboside"

is not a recognized or documented compound. Kinetin is a well-established cytokinin, a class of

plant hormones. The nomenclature "8-aza" suggests a chemical modification where a carbon

atom at the 8th position of the purine ring is substituted with a nitrogen atom. While 8-

azapurines are a known class of compounds, the specific combination of "8-azakinetin" and its

corresponding riboside does not appear in publicly available research.

This guide will, therefore, provide a comprehensive technical overview of the discovery,

synthesis, and biological significance of the broader class of cytokinin ribosides. This

information will be valuable for researchers, scientists, and drug development professionals

interested in this important class of molecules.

Discovery and Significance of Cytokinin Ribosides
Cytokinins are a class of plant hormones that promote cell division (cytokinesis) in plant roots

and shoots.[1][2] They are involved in numerous physiological processes, including cell growth

and differentiation, shoot and root morphogenesis, delay of leaf senescence, and nutrient

mobilization.[2] Cytokinins exist in various forms, including free bases, ribosides, ribotides, and

glucosides.[3]

Cytokinin ribosides, which are N9-ribosylated forms of cytokinin bases, are considered key

components in cytokinin metabolism, transport, and sensitivity.[4] While free bases are

generally considered the most active forms that bind to cytokinin receptors to initiate signaling,
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ribosides play crucial roles as transport and storage forms.[3][4] They are translocated

throughout the plant and can be converted to the active free-base forms.[4][5]

Synthesis of Cytokinin Ribosides
The synthesis of cytokinin ribosides can be achieved through both chemical and enzymatic

methods.

Chemical Synthesis
Chemical synthesis of N6-substituted purine ribosides, including cytokinin ribosides, typically

involves the glycosylation of a purine base with a protected ribose derivative. A common

approach is the Vorbrüggen glycosylation, which uses silylated heterocyclic bases and a

protected ribofuranose acetate in the presence of a Lewis acid catalyst.

Enzymatic Synthesis
Enzymatic synthesis offers a highly specific and efficient alternative to chemical methods for

producing cytokinin ribosides. Purine nucleoside phosphorylases (PNPs) are often employed to

catalyze the transfer of a ribose group from a donor like ribose-1-phosphate to a purine base.

[6] This method can be highly regioselective, yielding the desired N9-riboside.
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Synthesis
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Enzymatic

transfer of a

ribosyl group to

the N9 position

of the purine

base.

High

regioselectivity

and

stereoselectivity,
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Enzyme

availability and
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Biological Activity and Signaling Pathways
Cytokinin ribosides are integral to the complex network of cytokinin signaling that governs plant

development.

Role in Plant Development
Cytokinin ribosides are transported from the roots to the shoots via the xylem and from shoots

to roots via the phloem.[5] This long-distance transport is crucial for coordinating growth and

development between different parts of the plant in response to both internal and

environmental cues.[4][5] Although generally less active than their free-base counterparts,

there is evidence that cytokinin ribosides themselves can have biological activity.[4]

Cytokinin Signaling Pathway
The cytokinin signaling pathway is a multi-step phosphorelay system similar to bacterial two-

component signaling systems.[5][7] The process begins with the binding of the active cytokinin

free base to a histidine kinase receptor in the endoplasmic reticulum membrane.[7] This

binding event triggers a series of phosphorylation events that ultimately lead to the activation of
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type-B response regulators in the nucleus, which are transcription factors that regulate the

expression of cytokinin-responsive genes.[7][8]

Extracellular Space / ER Lumen Plasma Membrane / ER Membrane Cytoplasm

Nucleus

Cytokinin Histidine Kinase
Receptor (AHK)

Binding & Autophosphorylation Histidine
Phosphotransfer

Protein (AHP)

Phosphotransfer
AHP-P

Type-B Response
Regulator (ARR-B)Phosphotransfer ARR-B-P

Type-A Response
Regulator (ARR-A)

Induction

Cytokinin-Responsive
Gene Expression

Activation

Negative Feedback
(Inhibition of Phosphotransfer)

Click to download full resolution via product page

Cytokinin Signaling Pathway.

Experimental Protocols and Workflows
The synthesis and biological evaluation of cytokinin ribosides involve a series of well-defined

experimental procedures.

General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://doraagri.com/biosynthesis-of-cytokinin/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8702413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8702413/
https://pubmed.ncbi.nlm.nih.gov/34365553/
https://pubmed.ncbi.nlm.nih.gov/34365553/
https://journals.biologists.com/dev/article/145/4/dev149344/48589/Cytokinin-signaling-in-plant-development
https://pmc.ncbi.nlm.nih.gov/articles/PMC8234997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8234997/
https://www.researchgate.net/figure/Outline-of-cytokinin-biosynthetic-and-signal-transduction-pathway-Cytokinin-riboside-5_fig1_358282294
https://academic.oup.com/plcell/article/36/5/1429/7504376
https://www.benchchem.com/product/b12369951#8-azakinetin-riboside-discovery-and-synthesis
https://www.benchchem.com/product/b12369951#8-azakinetin-riboside-discovery-and-synthesis
https://www.benchchem.com/product/b12369951#8-azakinetin-riboside-discovery-and-synthesis
https://www.benchchem.com/product/b12369951#8-azakinetin-riboside-discovery-and-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12369951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

